BE“GHE Foundational & Exploratory

Check Availability & Pricing

sulprofos oxon environmental persistence

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Sulprofos oxon
CAS No.: 38527-90-1
Cat. No.: B1606798

Get Quote

An In-Depth Technical Guide to the Environmental Persistence of Sulprofos Oxon

Introduction

Sulprofos, an organothiophosphate insecticide, has been utilized in agriculture to control a
variety of insect pests.[1] Like many organophosphates, its mode of action involves the
inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects
and mammals.[2][3] The environmental and toxicological significance of sulprofos, however,
extends beyond the parent compound. Through metabolic and environmental oxidation, the
thiophosphate (P=S) moiety of sulprofos is converted to its phosphate oxygen analog, or
"oxon" (P=0), forming sulprofos oxon.[4][5]

This transformation is a critical activation step, as the oxon analogs of organophosphates are
generally more potent inhibitors of AChE than their parent thiophosphate counterparts.[6]
Consequently, understanding the environmental persistence of sulprofos oxon is paramount
for a comprehensive assessment of the ecological risks associated with sulprofos use. This
technical guide provides a detailed examination of the factors governing the stability,
degradation, and ultimate fate of sulprofos oxon in the environment, offering insights for
researchers, environmental scientists, and regulatory professionals.
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Physicochemical Properties and Environmental
Distribution

The environmental behavior of a compound is fundamentally linked to its physicochemical
properties. While specific experimental data for sulprofos oxon is limited, its properties can be
inferred from the parent compound, sulprofos, and analogous organophosphate oxons.

Sulprofos itself is characterized as a tan-colored liquid with low water solubility and a high
octanol-water partition coefficient (log Kow = 5.48), indicating a strong tendency to partition into
organic matter and fatty tissues.[1] This high lipophilicity results in very low mobility in soil, with
high organic carbon-water partitioning coefficient (Koc) values reported between 12,000 and
13,500.[1] It is therefore expected that sulprofos oxon will exhibit similar partitioning behavior,
preferentially adsorbing to soil organic matter and sediment rather than remaining in the
agueous phase. This adsorption is a key factor influencing its persistence, as it can reduce the
availability of the compound for degradation processes like hydrolysis and photolysis.[1]

The transformation from sulprofos to sulprofos oxon involves the replacement of a sulfur atom
with an oxygen atom, which can slightly alter properties like polarity and vapor pressure, but
the overall lipophilic character is expected to remain high.

Environmental Degradation Pathways

The persistence of sulprofos oxon in the environment is determined by its susceptibility to
various degradation processes, which can be broadly categorized as abiotic and biotic. The
overall degradation of the parent compound, sulprofos, involves a complex interplay of these
pathways, leading to several key metabolites, including the oxon.

Formation of Sulprofos Oxon

The primary mechanism for the formation of sulprofos oxon in the environment is oxidative
desulfonation. This can occur through several processes:

» Photochemical Oxidation: In the atmosphere, vapor-phase sulprofos is rapidly degraded by
photochemically-produced hydroxyl radicals, with an estimated half-life of about 4 hours.[1]
This process can contribute to the formation of sulprofos oxon.[5]
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» Metabolic Activation: In soil and aquatic systems, aerobic metabolism by microorganisms
can facilitate the oxidation of sulprofos to its oxon form.[5] This is a common metabolic
pathway for organothiophosphate pesticides.[7]

Abiotic Degradation of Sulprofos and its Metabolites

1. Hydrolysis: Hydrolysis is a significant degradation pathway for organophosphates in
aqueous environments. The rate of hydrolysis is highly dependent on pH and temperature.[1][8]
For the parent compound, sulprofos, hydrolysis half-lives at 22°C are 26 days at pH 4, 151
days at pH 7, and 51 days at pH 9.[1]

For oxon analogs, hydrolysis can also be a primary route of detoxification. For instance, studies
on chlorpyrifos-oxon, a structurally similar compound, show that it hydrolyzes substantially
faster than its parent thiophosphate.[5] The half-life of chlorpyrifos-oxon is reported to be 5
days at pH 7, 20.9 days at pH 8, and 6.7 days at pH 9.[5][9][10] It is reasonable to infer that
sulprofos oxon also undergoes hydrolysis, likely at a faster rate than sulprofos under neutral
to alkaline conditions, yielding 4-(methylthio)phenol and the corresponding phosphoric acid
derivative.

2. Photolysis: Direct photolysis plays a crucial role in the degradation of sulprofos on surfaces.
When exposed to direct sunlight, thin films of sulprofos have a half-life of less than two days.[1]
This suggests that sulprofos oxon, if present on soil or plant surfaces, would also be
susceptible to photodegradation. For other organophosphates, photolysis is a confirmed
degradation route for their oxon forms.[5]

Biotic Degradation

Microbial activity is a key driver of pesticide degradation in soil and water.[11][12] While the
degradation of sulprofos in soil is considered to be primarily driven by physicochemical
pathways, microbial action does contribute.[4] However, few microbial groups appear capable
of degrading sulprofos effectively.[4]

Under aerobic soil conditions, the half-life of sulprofos ranges from one to four weeks.[4] The
major metabolites formed are sulprofos sulfoxide and sulprofos sulfone, which are notably
persistent with half-lives exceeding 128 days.[4] The degradation of sulprofos is significantly
slower under anaerobic conditions, with a half-life of approximately 20-30 weeks.[4]
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Data on the specific microbial degradation of sulprofos oxon is lacking. However, based on
studies of other organophosphates, it is expected that soil microorganisms can hydrolyze the
oxon.[5] For example, chlorpyrifos-oxon is considered non-persistent in soil under aerobic
conditions, with a half-life of less than one day.[5] This rapid degradation suggests that once
formed, sulprofos oxon may be quickly broken down by soil microbes, although its primary
degradation products and their persistence are not well-documented.

The overall degradation pathway is visualized in the diagram below.
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Figure 1: Proposed degradation pathway of Sulprofos. (Within 100 characters)

Summary of Environmental Persistence Data

The persistence of a pesticide is often quantified by its half-life (DT50), the time it takes for 50%
of the initial concentration to dissipate.[13] The following tables summarize available and
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inferred persistence data for sulprofos and its key degradation products.

Table 1: Environmental Half-Life of Sulprofos

Environmental

i Condition Half-Life (DT50) Reference(s)
Soil Aerobic 0.5 - 4 weeks [11[4]

Sall Anaerobic 20 - 30 weeks [4]

Water (Hydrolysis) pH 4 (22°C) 26 days [1]

Water (Hydrolysis) pH 7 (22°C) 151 days [1]

Water (Hydrolysis) pH 9 (22°C) 51 days [1]

Estuarine Water - 19.5 days [1]
Sediment/Water Slurry - 3.5 days [1]

Surface Film Sunlight < 2 days [1]

| Atmosphere | vs. OH radicals | ~4 hours |[1] |

Table 2: Persistence of Major Sulprofos Metabolites and an Oxon Analog
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Environmental . Half-Life
Compound . Condition Reference(s)
Matrix (DT50)
Sulprofos . .
. Soil Aerobic > 128 days [4]
Sulfoxide
Sulprofos ] ]
Sall Aerobic > 128 days [4]
Sulfone
Sulprofos Oxon <1day (b
P Soll Aerobic y (by [5]
(Inferred) analogy)
Chlorpyrifos ) )
Soil Aerobic <1 day [5]
Oxon (Analog)
Water
Chlorpyrifos )
(Hydrolysis, pH 25°C 5 days [5]
Oxon (Analog)
7)
Water
Chlorpyrifos )
(Hydrolysis, pH 23°C 20.9 days [9][10]
Oxon (Analog) 8)

| Chlorpyrifos Oxon (Analog) | Water (Hydrolysis, pH 9) | 23°C | 6.7 days [[9][10] |

Analytical Methodologies for Environmental
Monitoring

Accurate assessment of sulprofos oxon's persistence requires robust analytical methods
capable of detecting and quantifying the parent compound and its metabolites at low
concentrations in complex environmental matrices.

Core Technique: Chromatography Coupled with Mass

Spectrometry

Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry
(MS) are the cornerstone techniques for the analysis of organophosphate pesticides and their
metabolites.[14][15]
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o GC-MS: Provides excellent sensitivity and selectivity, particularly for volatile and semi-volatile
compounds like sulprofos and its oxon. USEPA Method 8141B is a standard method for
organophosphorus pesticide analysis.[16] Detectors like the Pulsed Flame Photometric
Detector (PFPD) offer high selectivity for phosphorus and sulfur-containing compounds.[16]

o LC-MS/MS: Ideal for more polar, less volatile, or thermally labile metabolites. It offers high
sensitivity and specificity, making it suitable for complex matrices like soil and water extracts.
[17]

Experimental Protocol: Soil Persistence Study Workflow

The following protocol outlines a self-validating system for assessing the aerobic soll
metabolism of sulprofos and the formation/degradation of sulprofos oxon.
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Figure 2: Workflow for an aerobic soil metabolism study. (Within 100 characters)
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Step-by-Step Methodology:
e Soil Preparation:
o Select and characterize a representative soil type (e.g., sandy loam).[4]
o Sieve the soil and adjust moisture to 40-60% of its water-holding capacity.

o Pre-incubate the solil in the dark at a constant temperature (e.g., 20°C) for 7-14 days to
allow microbial populations to stabilize.

e Application of Test Substance:

o Prepare a stock solution of sulprofos (radiolabeled, e.g., with 1*C, for mass balance) in a
suitable solvent.

o Apply the solution to replicate soil samples to achieve the desired concentration, ensuring
even distribution. Include sterile control samples (e.g., autoclaved soil) to differentiate
between biotic and abiotic degradation.

¢ Incubation:

o Place the treated soil samples in flow-through metabolism chambers that allow for
aeration and trapping of volatile organics and 4COa.

o Incubate in the dark at a constant temperature (20°C).
o Sampling and Extraction:

o At predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days), sacrifice replicate
samples.

o Extract the samples using an appropriate solvent system (e.g., acetonitrile/water). The
extraction efficiency must be validated.

e Analysis:
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o Analyze the extracts using a validated LC-MS/MS or GC-MS method to quantify sulprofos,
sulprofos oxon, sulprofos sulfoxide, and sulprofos sulfone.[18]

o Use reference standards for positive identification and quantification.

o Determine the amount of non-extractable (bound) residues and volatile products through
combustion analysis and liquid scintillation counting (LSC).

o Data Analysis:
o Plot the concentration of sulprofos and its metabolites over time.

o Calculate the dissipation half-lives (DT50) for the parent compound and metabolites using
appropriate kinetic models (e.g., single first-order).

o Perform a mass balance calculation at each time point to ensure the recovery of the
applied radioactivity is within an acceptable range (typically 90-110%), which validates the
protocol's integrity.

Conclusion

The environmental persistence of sulprofos oxon is a critical, yet understudied, aspect of the
overall ecological risk profile of its parent insecticide, sulprofos. While sulprofos itself can
persist in soil for weeks and in water for months under certain conditions, its degradation leads
to the formation of highly persistent sulfoxide and sulfone metabolites.[1][4] The oxon, formed
through environmental oxidation, is the more toxicologically active compound.

Based on data from analogous organophosphates, it is hypothesized that sulprofos oxon is
significantly less persistent in the environment than its parent compound, particularly in
microbially active soils where its half-life may be less than a day.[5] Its degradation is likely
driven by rapid hydrolysis (especially under alkaline conditions) and microbial metabolism.
However, the formation of its own oxidized metabolites (oxon sulfoxide and oxon sulfone)
remains a possibility that warrants further investigation.[4] A comprehensive understanding of
its environmental fate requires specific studies that follow rigorous, self-validating analytical
protocols to accurately quantify its formation and degradation kinetics across relevant
environmental matrices.
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